Cas no 116049-57-1 (2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose)

2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose is a fluorinated carbohydrate derivative with significant utility in synthetic organic chemistry and glycobiology research. Its key structural features—a fluorine substitution at the C-4 position and acetyl protection at the 1, 3, and 6 hydroxyl groups—enhance its stability and reactivity, making it a valuable intermediate for glycosylation reactions. The presence of the acetamido group at C-2 further facilitates selective functionalization, enabling precise modifications for oligosaccharide or glycoconjugate synthesis. This compound is particularly useful in the study of enzyme mechanisms, metabolic pathways, and the development of fluorinated analogs of biologically active carbohydrates. Its well-defined stereochemistry ensures reproducibility in synthetic applications.
2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose structure
116049-57-1 structure
Product Name:2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose
CAS No:116049-57-1
MF:C8H14NO5F
MW:223.19886
CID:136474
PubChem ID:9819740
Update Time:2025-06-13

2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

    • N-((3R,4R,5S,6R)-5-Fluoro-2,4-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)acetamide
    • 2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose
    • 2-Acetamido-2,4-dideoxy-4-fluoro-D-glucopyranose
    • D-Glucopyranose,2-(acetylamino)-2,4-dideoxy-4-fluoro-, 1,3,6-triacetate
    • [(2R,3S,4R,5R)-5-acetamido-4,6-diacetyloxy-3-fluorooxan-2-yl]methyl acetate
    • 2-ACETAMIDO-1,3,6-TRI-O-ACETYL-2,4-DIDEOXY-4-FLUORO-D-GLUCOPYRANOSE
    • 2-(AcetylaMino)-2,4-dideoxy-4-fluoro-D-glucopyranose 1,3,6-Triacetate
    • DTXSID70431322
    • D-Glucopyranose, 2-(acetylamino)-2,4-dideoxy-4-fluoro-, 1,3,6-triacetate
    • AUCRVLBGFFSCPW-LSGALXMHSA-N
    • W-200892
    • [(2R,3S,4R,5R)-4,6-BIS(ACETYLOXY)-5-ACETAMIDO-3-FLUOROOXAN-2-YL]METHYL ACETATE
    • SCHEMBL912857
    • AKOS025294128
    • D-Glucopyranose,2-(acetylamino)-2,4-dideoxy-4-fluoro-,1,3,6-triacetate
    • G78682
    • 116049-57-1
    • Inchi: InChI=1S/C14H20FNO8/c1-6(17)16-12-13(22-8(3)19)11(15)10(5-21-7(2)18)24-14(12)23-9(4)20/h10-14H,5H2,1-4H3,(H,16,17)/t10-,11-,12-,13+,14?/m1/s1
    • InChI Key: AUCRVLBGFFSCPW-LSGALXMHSA-N
    • SMILES: F[C@@H]1[C@@H](COC(C)=O)OC([C@@H]([C@H]1OC(C)=O)NC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 349.11700
  • Monoisotopic Mass: 349.11729476g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • Density: 1.298
  • Boiling Point: 488.993 °C at 760 mmHg
  • Flash Point: 249.534 °C
  • Refractive Index: 1.476
  • PSA: 117.23000
  • LogP: 0.00290

2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose Security Information

  • Storage Condition:Hygroscopic, -20°C Freezer, Under Inert Atmosphere

2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose Pricemore >>

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Additional information on 2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose

Comprehensive Overview of 2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose (CAS No. 116049-57-1)

2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose (CAS No. 116049-57-1) is a fluorinated carbohydrate derivative with significant applications in medicinal chemistry and glycobiology. This compound, often referred to as a fluorinated sugar analog, is widely studied for its role in modulating biological pathways, particularly in the development of glycosidase inhibitors and glycoconjugate vaccines. Its unique structure, featuring a fluoro substituent at the 4-position and acetyl protecting groups, makes it a versatile intermediate in synthetic organic chemistry.

The growing interest in fluorinated carbohydrates stems from their ability to mimic natural sugars while exhibiting enhanced metabolic stability. Researchers are increasingly exploring 2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose for its potential in drug discovery, especially in targeting carbohydrate-processing enzymes. This aligns with current trends in precision medicine, where fluorinated compounds are leveraged to improve drug efficacy and reduce side effects. The compound's CAS No. 116049-57-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose serves as a key building block for glycosylation reactions. Its acetyl-protected hydroxyl groups facilitate selective deprotection strategies, enabling the construction of complex oligosaccharides. This property is critical for developing glycan-based therapeutics, a hot topic in biopharmaceuticals. Recent studies highlight its utility in designing glycosidase inhibitors, which are investigated for treating lysosomal storage disorders and diabetes.

The compound's fluoro-substituted sugar backbone also attracts attention in molecular imaging. Fluorine-18 labeled analogs of 2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose are explored as PET tracers for visualizing glycosidase activity in vivo. This application ties into the broader demand for non-invasive diagnostic tools, a recurring theme in biomedical research forums and search queries.

Quality control of CAS No. 116049-57-1 is another area of focus, with HPLC and NMR being standard techniques for purity verification. Suppliers often emphasize high-purity grades to meet the needs of pharmaceutical R&D. The compound's stability under various conditions is frequently discussed in chemical forums, addressing common user questions about storage and handling.

In summary, 2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose represents a pivotal tool in glycoscience. Its multifaceted applications—from drug development to diagnostic imaging—underscore its importance in modern chemistry. As interest in fluorinated biomolecules grows, this compound will likely remain a focal point for innovation in therapeutic and diagnostic technologies.

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